Cas no 1510734-40-3 (O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 1510734-40-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6573537
• PubChem ID: 83691597
• Update Time: 2025-10-21

O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine
• 1510734-40-3
• EN300-1813259
• O-{[1-(2,4-dimethoxyphenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C12H17NO3/c1-14-9-3-4-10(11(7-9)15-2)12(5-6-12)8-16-13/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： PLTCPDYWRYILQX-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(=CC=2OC)OC)CC1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine and Its Significance in Modern Chemical Biology

O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1510734-40-3, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular research. The presence of a cyclopropylmethyl group and a hydroxylamine moiety in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for developing novel bioactive molecules.

The compound's structure, featuring a 2,4-dimethoxyphenyl substituent, contributes to its overall stability and interaction with biological targets. The dimethoxy group enhances lipophilicity while maintaining solubility, which is crucial for pharmaceutical applications. This balance is often sought after in the design of drug candidates to ensure optimal pharmacokinetic profiles. The cyclopropylmethyl group, on the other hand, introduces rigidity to the molecule, which can be beneficial in binding to specific enzymatic or receptor sites.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents that leverage natural product-inspired scaffolds. O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine aligns well with this trend, as its structural features mimic those found in several bioactive natural products. Such mimics are often employed in medicinal chemistry to identify new lead compounds with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing derivatives that exhibit improved pharmacological properties. For instance, modifications at the hydroxylamine moiety can lead to the development of novel antioxidants or prodrugs that are more efficiently metabolized within biological systems.

The cyclopropyl ring is particularly noteworthy due to its ability to engage in non-bonded interactions with biological targets. This feature has been exploited in the design of small-molecule inhibitors that disrupt protein-protein interactions or modulate enzyme activity. The< strong>2,4-dimethoxyphenyl group further enhances these interactions by providing additional contact points within the binding pocket of the target molecule. Such structural features are critical for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine with various biological targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. By leveraging computational tools, scientists can optimize the compound's structure to enhance its binding affinity and therapeutic potential.

The synthesis of this compound presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework efficiently. These advances have not only streamlined the synthesis process but also opened up new avenues for structural diversification.

In conclusion, O-{1-(2,4-dimethoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS no.1510734-40-3) represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications spanning multiple disease areas. As research continues to uncover new ways to exploit its chemical properties, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.